N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide, also known as Memantine, is a medication used to treat Alzheimer's disease. This compound is an NMDA receptor antagonist that works by regulating the activity of glutamate, a neurotransmitter that is involved in learning and memory.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of a compound similar to the specified chemical, featuring an adamantyl and benzothiazol moiety, reveals its capability to form dimers via hydrogen bonds. These structures further link into ribbons, demonstrating the compound's potential in material science and crystal engineering for developing new materials with specific properties (Bunev et al., 2013).
Antitumor Activity
Several studies focus on the antitumor properties of benzothiazole derivatives. These compounds, including ones bearing different heterocyclic rings, have been synthesized and evaluated for their antitumor activities. For instance, specific derivatives have shown considerable anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in oncology (Yurttaş et al., 2015).
Antimicrobial and Anti-Proliferative Activities
Adamantyl-thiosemicarbazides and related derivatives exhibit marked antibacterial activities against several bacterial strains, including Gram-positive and Gram-negative bacteria, as well as antifungal activities against Candida albicans. These compounds also demonstrate significant anti-proliferative activity towards human tumor cell lines, which suggests their use in developing new antimicrobial and anticancer therapies (Al-Mutairi et al., 2019).
Synthesis and Biological Activity
The synthesis processes of related compounds often yield insights into the potential biological activities of N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide. For example, the synthesis of adamantyl-1,3,4-thiadiazoles and their evaluation as anti-tuberculosis agents targeting specific enzymes suggest the broader applicability of adamantyl and benzothiazole derivatives in developing treatments for infectious diseases (Anusha et al., 2015).
properties
IUPAC Name |
N-(1-adamantyl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O2S/c1-24(20-22-19-16(26-2)4-3-5-17(19)27-20)12-18(25)23-21-9-13-6-14(10-21)8-15(7-13)11-21/h3-5,13-15H,6-12H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBEIWVCPPQRGPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC12CC3CC(C1)CC(C3)C2)C4=NC5=C(C=CC=C5S4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.